Cas no 77670-50-9 (Cyclohexanecarboxylicacid, 2-ethynyl-)

• Product Name: Cyclohexanecarboxylicacid, 2-ethynyl-
• CAS No: 77670-50-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 550556
• PubChem ID: 12686694
• Update Time: 2025-04-19

Cyclohexanecarboxylicacid, 2-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-ethynyl-
• 2-ethynylcyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 2-ethynyl- (9CI)
• Cyclohexanecarboxylic acid, 2-ethynyl-
• DTXSID30506888
• Cyclohexanecarboxylic acid,2-ethynyl-(9ci)
• 77670-50-9
• SCHEMBL17008723

• Inchi： 1S/C9H12O2/c1-2-7-5-3-4-6-8(7)9(10)11/h1,7-8H,3-6H2,(H,10,11)
• InChI Key： HDLBVCGPCWUMQL-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1C#C)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų